Cas no 885-44-9 (5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 885-44-9
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• CID: 707355
• PubChem ID: 3482949
• Update Time: 2025-04-19

5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
• 5-CHLORO-1-(1,1-DIOXIDOTETRAHYDROTHIEN-3-YL)-3-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 5-chloro-1-(1,1-dioxothiolan-3-yl)-3-methylpyrazole-4-carbaldehyde
• 1-<Tetrahydro-1.1-dioxo-thienyl-(3)>-3-methyl-5-chlor-pyrazol-aldehyd-(4)
• 3-<5-Chlor-3-methyl-4-formyl-pyrazolyl-(1)>-tetrahydrothiophendioxyd
• 5-CHLORO-1-(1,1-DIOXIDOTETRAHYDROTHIOPHEN-3-YL)-3-METHYL-1H-PYRAZOLE-4-CARBALDEHYDE
• 5-chloro-1-(1,1-dioxo-1λ?-thiolan-3-yl)-3-methyl-1H-pyrazole-4-carbaldehyde
• DTXSID90392906
• EN300-08528
• AG-H-57665
• SR-01000050409-1
• AB00723081-01
• 5-chloro-1-(1,1-dioxo-1$l^{6}-thiolan-3-yl)-3-methyl-1H-pyrazole-4-carbaldehyde
• 5-chloro-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazole-4-carbaldehyde
• SR-01000050409
• AKOS001054460
• AKOS016881292
• CS-0221187
• SCHEMBL15331251
• Z56968529
• 885-44-9
• 5-Chloro-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-1H-pyrazole-4-carboxaldehyde

• MDL： MFCD05262939
• Inchi： 1S/C9H11ClN2O3S/c1-6-8(4-13)9(10)12(11-6)7-2-3-16(14,15)5-7/h4,7H,2-3,5H2,1H3
• InChI Key： YKTNSBLXXKIXBS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=NN1C1CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 262.01800
• Monoisotopic Mass: 262.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 514.7°C at 760 mmHg
• Flash Point: 265.1°C
• Refractive Index: 1.676
• PSA: 77.41000
• LogP: 2.09780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes